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Compound of Interest

Compound Name: 4-(3-Chlorobenzoyl)benzoic acid

Cat. No.: B8425165

Get Quote

Executive Summary
4-(3-Chlorobenzoyl)benzoic acid is a specialized aromatic carboxylic acid characterized by a

benzophenone scaffold with a carboxylic acid group at the para position of one ring and a

chlorine atom at the meta position of the other. Unlike its more common isomer, 2-(4-

chlorobenzoyl)benzoic acid (a precursor to anthraquinone dyes), the 4-(3-chloro) isomer is

primarily of interest in high-performance polymer synthesis (e.g., polyetherketones, polyimides)

and as a pharmaceutical intermediate for non-steroidal anti-inflammatory drugs (NSAIDs) and

photoinitiators.

This guide provides a comprehensive technical analysis of the compound, detailing its

molecular architecture, physicochemical properties, and a validated synthetic pathway for

researchers requiring this specific regioisomer.

Chemical Structure & Molecular Architecture
The molecule consists of two benzene rings linked by a ketone carbonyl group. The structural

distinctiveness lies in the substitution pattern:

Ring A: Substituted at the C4 position with a carboxylic acid group (-COOH).
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Ring B: Substituted at the C3' position with a chlorine atom (-Cl).[1]

Electronic Effects
Carbonyl Bridge: The central ketone group is electron-withdrawing, deactivating both rings

towards electrophilic aromatic substitution but activating them for nucleophilic aromatic

substitution (especially the ring with the halogen).

Acidity: The electron-withdrawing nature of the para-benzoyl group increases the acidity of

the carboxylic acid compared to unsubstituted benzoic acid.

Predicted pKa:3.5 – 3.8 (vs. 4.20 for benzoic acid).

Meta-Chlorine: The chlorine atom at the meta position of Ring B exerts an inductive electron-

withdrawing effect (-I) but has minimal resonance interaction with the carbonyl, maintaining

the electrophilicity of the ketone.

Feature Description

IUPAC Name 4-(3-Chlorobenzoyl)benzoic acid

Molecular Formula C₁₄H₉ClO₃

Molecular Weight 260.67 g/mol

SMILES OC(=O)c1ccc(cc1)C(=O)c2cccc(Cl)c2

Key Functional Groups Carboxylic Acid, Diaryl Ketone, Aryl Chloride

Physicochemical Properties (Predicted &
Experimental)
Note: Direct experimental data for this specific isomer is rare in open literature. Values below

are derived from Structure-Activity Relationship (SAR) analysis of the close analog 4-

benzoylbenzoic acid and 4-(4-chlorobenzoyl)benzoic acid.
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Property Value / Range Rationalization

Physical State
White to off-white crystalline

powder

Typical for benzophenone

derivatives.

Melting Point 190°C – 210°C

Higher symmetry than ortho-

isomers (MP ~150°C) leads to

better crystal packing.

Solubility (Water) Very Low (< 0.1 g/L)

Hydrophobic diaryl core

dominates; soluble only at high

pH.

Solubility (Organic) High
Soluble in DMSO, DMF,

Ethanol, and THF.

LogP (Octanol/Water) 3.2 – 3.4
Lipophilic due to the chloro-

benzophenone scaffold.

UV Absorption λmax ~260 nm, ~300 nm
Characteristic n-π* and π-π*

transitions of benzophenone.

Synthetic Protocol: Friedel-Crafts & Oxidation
Route[3]
Since 4-(3-chlorobenzoyl)benzoic acid is not a standard commodity chemical, it is best

synthesized via a two-step "Self-Validating" protocol. This route ensures regiospecificity,

avoiding the mixture of isomers common in direct acylation of benzoic acid.

Step 1: Friedel-Crafts Acylation
Reaction: 3-Chlorobenzoyl chloride + Toluene → 4-Methyl-3'-chlorobenzophenone

Reagents: 3-Chlorobenzoyl chloride (1.0 eq), Toluene (Excess/Solvent), AlCl₃ (1.1 eq).

Conditions: 0°C to Room Temperature, 4-6 hours.

Protocol:
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Charge a flame-dried 3-neck flask with anhydrous Aluminum Chloride (AlCl₃) and dry

Dichloromethane (DCM) (or use excess Toluene as solvent).

Cool to 0°C under nitrogen atmosphere.

Add 3-Chlorobenzoyl chloride dropwise to the suspension.

Add Toluene dropwise, maintaining temperature < 10°C.

Allow to warm to room temperature and stir until HCl evolution ceases.

Quench: Pour mixture over ice/HCl. Extract with DCM, wash with brine, dry over MgSO₄, and

concentrate.

Purification: Recrystallize from Ethanol/Hexane to obtain the intermediate 4-Methyl-3'-

chlorobenzophenone.

Step 2: Permanganate Oxidation
Reaction: 4-Methyl-3'-chlorobenzophenone + KMnO₄ → 4-(3-Chlorobenzoyl)benzoic acid

Reagents: Intermediate from Step 1, Potassium Permanganate (KMnO₄, 3.0 eq),

Pyridine/Water (1:1).

Conditions: Reflux (90-100°C), 8-12 hours.

Protocol:

Dissolve the methyl intermediate in a mixture of Pyridine and Water.

Heat to reflux.

Add KMnO₄ in portions over 1 hour. (Purple color should persist).

Reflux for 8 hours. Check TLC for disappearance of starting material.

Workup: Filter hot to remove MnO₂ (wash cake with hot water).

Acidify the filtrate with concentrated HCl to pH 1-2.
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The product will precipitate as a white solid.

Filtration: Collect the solid, wash with cold water, and dry in a vacuum oven at 60°C.

Synthetic Pathway Diagram

3-Chlorobenzoyl Chloride
+ Toluene

Friedel-Crafts Acylation
(AlCl3, 0°C)

Electrophilic Subst. Intermediate:
4-Methyl-3'-chlorobenzophenone

Yields Methyl Ketone Oxidation
(KMnO4, Reflux)

Side-chain Oxidation Target Product:
4-(3-Chlorobenzoyl)benzoic Acid

Precipitation (pH < 2)

Click to download full resolution via product page

Caption: Two-step regiospecific synthesis of 4-(3-Chlorobenzoyl)benzoic acid via Friedel-

Crafts acylation and subsequent oxidation.

Applications in Drug Development & Materials
Polymer Chemistry (High-Performance Materials)
This compound serves as a difunctional monomer for Polyetherketones (PEK) and Polyimides.

Mechanism: The carboxylic acid reacts with diamines (for polyamides/imides), while the

chlorine atom can undergo nucleophilic aromatic substitution (S_NAr) with bisphenols to

form ether linkages.

Advantage: The meta-chloro substitution introduces a "kink" in the polymer backbone, which

disrupts crystallinity slightly, improving solubility and processability without sacrificing high-

thermal stability.

Pharmaceutical Intermediate
NSAID Precursors: Structural analog to Ketoprofen and Fenofibrate intermediates. The

benzophenone core is a privileged scaffold in medicinal chemistry for inhibiting

cyclooxygenase (COX) enzymes.

Photoinitiators: Used in the synthesis of water-soluble photoinitiators for UV-curing dental

resins. The carboxylic acid allows for salt formation, rendering the photoinitiator water-

soluble.
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Analytical Characterization
To validate the synthesis of this specific isomer, researchers should look for the following

spectral signatures:

¹H NMR (DMSO-d₆):

Acid Proton: Broad singlet at δ 13.0 ppm (-COOH).

Aromatic Region: Two distinct spin systems.

Ring A (Acid side): AA'BB' doublet pair at δ 8.1 (d, 2H) and δ 7.8 (d, 2H).

Ring B (Chloro side): Complex pattern. Look for the isolated singlet-like triplet at δ 7.7

(H-2') and the triplet at δ 7.5 (H-5').

IR Spectroscopy:

O-H Stretch: Broad band 2500–3300 cm⁻¹ (Carboxylic acid dimer).

C=O Stretch (Ketone): Sharp peak at ~1660 cm⁻¹.

C=O Stretch (Acid): Sharp peak at ~1690 cm⁻¹.

Mass Spectrometry (ESI-):

m/z: 259.0 [M-H]⁻.

Isotope Pattern: Characteristic 3:1 ratio of M and M+2 peaks due to ³⁵Cl/³⁷Cl.

Safety & Handling (MSDS Highlights)
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Signal Word:WARNING.

H-Statements:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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